Cas no 2138027-09-3 (1-(3-phenylpropyl)-1H-imidazol-4-amine)

• Product Name: 1-(3-phenylpropyl)-1H-imidazol-4-amine
• CAS No: 2138027-09-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5831454
• PubChem ID: 165856243
• Update Time: 2025-07-28

1-(3-phenylpropyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2138027-09-3
• 1-(3-phenylpropyl)-1H-imidazol-4-amine
• EN300-804401

• Inchi： 1S/C12H15N3/c13-12-9-15(10-14-12)8-4-7-11-5-2-1-3-6-11/h1-3,5-6,9-10H,4,7-8,13H2
• InChI Key： FJBCHGIYEJZDKH-UHFFFAOYSA-N
• SMILES： N1(C=NC(=C1)N)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-phenylpropyl)-1H-imidazol-4-amine

Introduction to 1-(3-phenylpropyl)-1H-imidazol-4-amine (CAS No. 2138027-09-3)

1-(3-phenylpropyl)-1H-imidazol-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138027-09-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The compound features a phenylpropyl side chain attached to an imidazole core, which is a common motif in biologically active molecules. The presence of both aromatic and aliphatic components in its structure suggests diverse interactions with biological targets, making it a promising candidate for further investigation.

The imidazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is well-documented for its role in various biological processes. It serves as a structural scaffold in numerous natural products and pharmaceuticals, including antifungals, antivirals, and cardiovascular drugs. In 1-(3-phenylpropyl)-1H-imidazol-4-amine, the imidazole ring is functionalized at the 4-position with an amine group, which can participate in hydrogen bonding and other non-covalent interactions with biological receptors. This feature enhances the compound's potential as a pharmacophore.

The 3-phenylpropyl side chain introduces additional complexity to the molecule, providing a hydrophobic region that can interact with lipidic parts of biological membranes or hydrophobic pockets of enzymes and receptors. The phenyl group, in particular, is known for its ability to engage in π-stacking interactions, which are crucial for the binding affinity of many drugs. The combination of these structural elements makes 1-(3-phenylpropyl)-1H-imidazol-4-amine a versatile building block for designing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have suggested that the amine group at the 4-position of the imidazole ring can form hydrogen bonds with polar residues in protein targets, while the phenylpropyl chain can occupy hydrophobic binding pockets. These insights have guided the optimization of analogs with improved pharmacokinetic profiles and target specificity.

In the context of drug discovery, 1-(3-phenylpropyl)-1H-imidazol-4-amine has been explored as a potential scaffold for developing treatments against various diseases. Its structural features make it particularly relevant for targeting enzymes involved in inflammatory pathways, such as cyclooxygenases (COX) and lipoxygenases (LOX). Additionally, its ability to cross the blood-brain barrier suggests potential applications in central nervous system (CNS) disorders. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and analgesic properties, although further research is needed to fully elucidate their mechanisms of action.

The synthesis of 1-(3-phenylpropyl)-1H-imidazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in green chemistry have also led to the development of more sustainable synthetic methods, reducing waste and minimizing hazardous byproducts. These innovations align with the broader goal of making drug discovery processes more environmentally friendly.

One notable aspect of 1-(3-phenylpropyl)-1H-imidazol-4-amine is its potential as a lead compound for kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are implicated in numerous diseases, including cancer. The imidazole core is known to be a privileged scaffold in kinase inhibition due to its ability to mimic ATP binding pockets. By incorporating a phenylpropyl group, researchers aim to enhance binding affinity and selectivity against specific kinases while minimizing off-target effects.

The pharmacological profile of 1-(3-phenylpropyl)-1H-imidazol-4-amine has been further investigated through structure-based drug design (SBDD) approaches. High-resolution crystal structures of protein targets complexed with imidazole derivatives have provided valuable insights into molecular recognition mechanisms. These structures have guided the design of next-generation compounds with improved efficacy and safety profiles. For instance, modifications to the phenylpropyl side chain have been shown to enhance solubility while maintaining potent activity against target enzymes.

Another area where 1-(3-phenylpropyl)-1H-imidazol-4-amine shows promise is in antimicrobial applications. The imidazole ring has been reported to exhibit antimicrobial properties due to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. Researchers are exploring derivatives of this compound as alternatives to conventional antibiotics, particularly against multidrug-resistant strains. Preliminary studies indicate that certain analogs exhibit broad-spectrum antimicrobial activity without significant toxicity toward human cells.

The role of 1-(3-phenylpropyl)-1H-imidazol-4-amine in medicinal chemistry extends beyond small-molecule drug discovery. Its structural framework has inspired the development of peptoid mimetics—synthetic polymers that mimic peptides without their drawbacks—and other bioconjugates designed for targeted delivery systems. These innovations highlight the compound's versatility as a tool for creating novel therapeutic strategies.

In conclusion, 1-(3-ph enylprop yl)- 1 H -imid az ol - 4 -a mine (CAS No . 2138027 -09 -3 ) represents an exciting opportunity for pharmaceutical research . Its unique structural features , coupled wi th recent advanc ements i n dr ug desig n te chnology , position it as a promi ssi ng scaff old f or deve lo pmi ng no vel therapeut ic ag ents . Further stud i es are warranted t o explo re i ts full pharma cologi cal potent ia l an d t o dev elop ef fecti ve appl icati ons i n hum an medi cine . p >